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Compound of Interest

Compound Name: 5-Chloro-2-pyridone

Cat. No.: B146416

An In-depth Technical Guide to the Solubility and Physical Constants of 5-Chloro-2-pyridone

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is fundamental. This guide provides a
detailed overview of the solubility and key physical constants of 5-Chloro-2-pyridone (CAS
Number: 4214-79-3), a heterocyclic compound of interest in medicinal chemistry and organic
synthesis.

Chemical Identity and Tautomerism

5-Chloro-2-pyridone is a pyridine derivative that exists in a tautomeric equilibrium with its
lactim form, 5-Chloro-2-hydroxypyridine. While the pyridone form is generally favored in the
solid state, both tautomers can be present in solution, influencing the compound's reactivity
and physical properties.[1] This equilibrium is a critical consideration in its application and
analysis.

Caption: Tautomeric equilibrium between 5-Chloro-2-pyridone and 5-Chloro-2-
hydroxypyridine.

Physical and Chemical Constants

The following table summarizes the key physical and chemical constants for 5-Chloro-2-
pyridone. These values are essential for predicting the compound's behavior in various
chemical and biological systems.
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Property Value Source

CAS Number 4214-79-3 [21[31[41[5]

Molecular Formula CsHaCINO [2][3][5][6]

Molecular Weight 129.54 g/mol [21[31[4][5]
White to orange to green

Appearance [61[7]
powder/crystal

Melting Point 163-166 °C [21131[71[8]

Boiling Point (Predicted) 290.7 £40.0 °C [8]

logP (Octanol/Water) 1.441 (Crippen Calculated) [4]

. -1.47 (mol/L, Crippen

Water Solubility (logioWS) [4]
Calculated)

McGowan's Volume (McVol) 85.640 ml/mol (Calculated) [4]

Solubility Profile

The solubility of 5-Chloro-2-pyridone is a critical parameter for its formulation and delivery in
drug development applications.

Solvent Solubility Source

Hot Water Soluble (almost transparent) [3]

Insoluble (at room

Water temperature) el
Methanol Soluble [9]
Acetone Soluble 9]
Methylene Dichloride (MDC) Soluble [9]

Experimental Methodologies
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While specific, detailed experimental protocols for determining the physical constants of 5-

Chloro-2-pyridone are not extensively published in readily available literature, the following

outlines the standard methodologies used for such characterizations.

Compound Preparation

Synthesis & Purification
of 5-Chloro-2-pyridone

PhysicochemiI al Characterization
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Caption: Generalized workflow for the characterization of a chemical compound's physical

properties.

» Melting Point Determination: The melting point is typically determined using a capillary

melting point apparatus. A small, powdered sample is packed into a capillary tube and

heated at a controlled rate. The temperature range over which the substance melts is

recorded. This provides an indication of purity, with pure crystalline solids exhibiting a sharp

melting point.
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o Solubility Assessment (Shake-Flask Method): The "gold standard" for determining solubility
is the shake-flask method. An excess amount of the solid compound is added to a specific
solvent in a flask. The mixture is then agitated at a constant temperature for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached. The suspension is then filtered,
and the concentration of the dissolved compound in the filtrate is measured, typically by UV-
Vis spectroscopy or HPLC.

e Octanol-Water Partition Coefficient (logP) Determination: The logP value, representing the
ratio of the concentration of a compound in octanol to its concentration in water, is a
measure of its lipophilicity. While calculated values are available[4], experimental
determination often involves the shake-flask method, where the compound is dissolved in a
mixture of octanol and water. After equilibration and separation of the two phases, the
concentration of the compound in each phase is determined to calculate the partition
coefficient.

Applications in Research

5-Chloro-2-hydroxypyridine serves as a versatile building block in organic synthesis. It has
been utilized in studies related to enzyme kinetics, specifically to investigate the effect of
dicumarol on xanthine dehydrogenase and the mechanism of mitomycin C bioreduction by the
same enzyme.[2][8] Furthermore, it acts as a donor ligand, forming complexes with metals like
copper, where it exists in its zwitterionic form, 5-chloropyridinium-2-olate.[2][8]
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5-Chloropyridinium-2-olate Other Ligands
(Zwitterionic Form) (e.g., Water, Pyrazine)

Coordination Bond Coordination Bond
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Caption: Simplified diagram of 5-Chloro-2-pyridone's zwitterionic form acting as a ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [solubility and physical constants of 5-Chloro-2-
pyridone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146416#solubility-and-physical-constants-of-5-
chloro-2-pyridone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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